Cas no 588702-69-6 (methyl 3-(trifluoromethyl)pyridine-2-carboxylate)

• Product Name: methyl 3-(trifluoromethyl)pyridine-2-carboxylate
• CAS No: 588702-69-6
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• MDL: MFCD14698094
• CID: 1026761
• PubChem ID: 46311186
• Update Time: 2025-04-20

methyl 3-(trifluoromethyl)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(trifluoromethyl)picolinate
• 3-(trifluoromethyl)-2-Pyridinecarboxylic acid methyl ester
• Methyl 3-(trifluoromethyl)picolite
• methyl 3-(trifluoromethyl)pyridine-2-carboxylate
• methyl 3-trifluoro-2-pyridinecarboxylate
• methyl 3-(trifluoromethyl)-2-pyridinecarboxylate
• 2-Pyridinecarboxylic acid, 3-(trifluoromethyl)-, methyl ester
• SB13523
• AB0058767
• Z4914
• ST24025270
• YRTIWUCFNRNKMA-UHFFFAOYSA-N
• FS-3607
• AKOS016002392
• Methyl3-(trifluoromethyl)picolinate
• DTXSID90673227
• SY076334
• A869340
• 588702-69-6
• CS-0042767
• SCHEMBL2346222
• MFCD14698094
• DB-351914
• DS-2213

• MDL： MFCD14698094
• Inchi： 1S/C8H6F3NO2/c1-14-7(13)6-5(8(9,10)11)3-2-4-12-6/h2-4H,1H3
• InChI Key： YRTIWUCFNRNKMA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN=C1C(=O)OC)(F)F

Computed Properties

• Exact Mass: 205.03508
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.9

Experimental Properties

• PSA: 39.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids